3-bromo-4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide

• Molecular Formula: C21H24BrN3O3
• Molecular Weight: 446.3 g/mol
• IUPAC Name: 3-bromo-4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C21H24BrN3O3/c1-3-20(26)25-12-10-24(11-13-25)17-7-5-16(6-8-17)23-21(27)15-4-9-19(28-2)18(22)14-15/h4-9,14H,3,10-13H2,1-2H3,(H,23,27)
• InChI Key: KZJDLHBIKCVAIV-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)OC)Br

Description

3-bromo-4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and is known to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-bromo-4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide is not fully understood. However, it has been suggested that this compound exerts its antitumor activity by inhibiting the proliferation of cancer cells through the induction of cell cycle arrest and apoptosis. Moreover, it has been reported to inhibit the expression of various oncogenes and angiogenic factors, which are involved in the growth and spread of cancer cells.
Biochemical and Physiological Effects:
3-bromo-4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been found to exhibit various biochemical and physiological effects. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that cause inflammation and pain. Additionally, this compound has been shown to increase the levels of gamma-aminobutyric acid (GABA) in the brain, which is a neurotransmitter that has a calming effect on the nervous system.

Advantages and Limitations for Lab Experiments

The advantages of using 3-bromo-4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide in lab experiments include its potent antitumor activity, anti-inflammatory, analgesic, and anticonvulsant properties. However, one of the limitations of using this compound is its poor solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the research on 3-bromo-4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide. Firstly, more studies are needed to elucidate the mechanism of action of this compound. Secondly, further research is required to determine the optimal dosage and administration route for this compound. Finally, the potential of this compound for drug development needs to be explored further, and more preclinical studies are needed to evaluate its safety and efficacy in vivo.
Conclusion:
In conclusion, 3-bromo-4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide is a promising compound that exhibits potent antitumor, anti-inflammatory, analgesic, and anticonvulsant properties. The synthesis method for this compound is well-established, and it has been extensively studied for its potential therapeutic applications. Further research is required to fully understand the mechanism of action of this compound and to evaluate its safety and efficacy in vivo.

Synthesis Methods

The synthesis of 3-bromo-4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide involves the reaction of 4-bromo-3-methoxybenzoic acid with 4-(4-propanoylpiperazin-1-yl)aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with acetic anhydride to obtain the final product. This synthesis method has been reported in various research articles and has been found to yield the desired product in good yield and purity.

Scientific Research Applications

3-bromo-4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Moreover, this compound has also been reported to possess anti-inflammatory, analgesic, and anticonvulsant properties. These properties make it a promising candidate for drug development.